Cas no 16883-16-2 (5-Methyl-3-phenylisoxazole-4-carbonyl chloride)

• Product Name: 5-Methyl-3-phenylisoxazole-4-carbonyl chloride
• CAS No: 16883-16-2
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD00052205
• CID: 50573
• PubChem ID: 85624
• Update Time: 2025-04-18

5-Methyl-3-phenylisoxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenylisoxazole-4-carbonyl chloride
• 5-Methyl-3-phenyl-1,2-oxazole-4-carbonyl chloride
• 3-PHENYL-5-METHYL-ISOXAZOLE-4-CARBONYL
• 5-METHYL-3-PHENYL-4-CHLOROCARBONYL ISOXAZOLE
• 3-Phenyl-5-methyl-4-isoxazolecarbonylchloride
• 3-Phenyl-5-methylisoxazol-4-carboxyl chloride
• 5-Methyl-3-phenyl-4-isoxazolylcarbonylchloride
• PMIC CHLORIDE
• BUTTPARK 43\57-11
• 5-Methyl-3-Phenylisoxazole-4-C
• 5-methyl-3-phenyl-4-isoxazolecarbonylchlorid
• 5-Methyl-3-phenyl-4-isoxazolecarbonylchloride
• 3-PHENYL-5-METHYLISOXAZOLE-4-CARBONYL CHLORIDE
• 4-Isoxazolecarbonylchloride, 5-Methyl-3-phenyl-
• 5-methyl-3-phenyl-1,2-oxazole-4-carbonylchloride
• 4-Isoxazolecarbonyl chloride, 5-methyl-3-phenyl-
• 97OT2T1W6V
• 5-methyl-3-phenyl-4-isoxazolecarbonyl chloride
• PubChem8723
• DSSTox_CID_31452
• DSSTox_RID_97338
• DSSTox_GSID_57663
• Jsp003419
• CAS-16883-16-2
• 5-methyl-3-phenyl-4-isoxazolecarbonyl chloride, AldrichCPR
• M2996
• 5-methyl-3-phenyl-isoxazole-4-carboxylic acid chloride
• EINECS 240-915-4
• CHEMBL3560398
• HXEVQMXCHCDPSO-UHFFFAOYSA-N
• MFCD00052205
• 5-Methyl-3-phenyl-4-isoxazolylcarbonyl chloride
• DTXCID7031452
• Tox21_113795
• AKOS002663611
• 5-methyl-3-phenyl-4-isoxazole carbonyl chloride
• Q27272030
• 5-methyl-3-phenyl-4-isoxazoloyl chloride
• 3-phenyl-5-methyl-4-isoxazolecarbonyl chloride
• 5-methyl-3-phenyl- 4-isoxazoloyl chloride
• NCGC00253671-01
• A811026
• W-107896
• NS00025542
• FT-0620631
• SR-01000944783-1
• 16883-16-2
• 5-Methyl-3-phenylisoxazole-4-carbonylchloride
• SCHEMBL892042
• SR-01000944783
• MS-20020
• D95335
• DTXSID6057663
• EN300-307437
• 5-Methyl-3-phenyl-isoxazole-4-carbonyl chloride
• UNII-97OT2T1W6V
• STK801388
• DB-043767
• BBL028039

• MDL： MFCD00052205
• Inchi： 1S/C11H8ClNO2/c1-7-9(11(12)14)10(13-15-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： HXEVQMXCHCDPSO-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)ON=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.02400
• Monoisotopic Mass: 221.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.27
• Melting Point: 24-25 ºC
• Boiling Point: 170°C/15mmHg(lit.)
• Flash Point: >100
• Refractive Index: 1.562
• PSA: 43.10000
• LogP: 3.02900
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

5-Methyl-3-phenylisoxazole-4-carbonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN3261
• Hazard Category Code： R22;R34
• Safety Instruction： S26-S36/37/39-S45-S26/36/37/39/45-S20
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C